Cas no 35841-71-5 (O,O-dibutyl S-[2-(methylamino)-2-oxoethyl] phosphorothioate)

O,O-dibutyl S-[2-(methylamino)-2-oxoethyl] phosphorothioate structure
35841-71-5 structure
Product Name:O,O-dibutyl S-[2-(methylamino)-2-oxoethyl] phosphorothioate
CAS No:35841-71-5
MF:C11H24NO4PS
MW:297.351323127747
CID:1472570
PubChem ID:215555
Update Time:2025-04-20

O,O-dibutyl S-[2-(methylamino)-2-oxoethyl] phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O,O-dibutyl S-[2-(methylamino)-2-oxoethyl] phosphorothioate
    • 2-dibutoxyphosphorylsulfanyl-N-methylacetamide
    • BRN 2277316
    • O,O-Di-n-butyl S-(N-methylcarbamoylmethyl) phosphorothiolate
    • Phosphorothioic acid, O,O-dibutyl S-(2-(methylamino)-2-oxoethyl) ester
    • 35841-71-5
    • DTXSID60189380
    • Inchi: 1S/C11H24NO4PS/c1-4-6-8-15-17(14,16-9-7-5-2)18-10-11(13)12-3/h4-10H2,1-3H3,(H,12,13)
    • InChI Key: DVMXTSBDEMQZKH-UHFFFAOYSA-N
    • SMILES: S(CC(NC)=O)P(=O)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 297.11652
  • Monoisotopic Mass: 297.11636642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 64.63
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